![molecular formula C15H11Br2N3O5 B3726929 N'-(3,5-dibromo-4-hydroxybenzylidene)-2-(2-nitrophenoxy)acetohydrazide](/img/structure/B3726929.png)
N'-(3,5-dibromo-4-hydroxybenzylidene)-2-(2-nitrophenoxy)acetohydrazide
Overview
Description
N'-(3,5-dibromo-4-hydroxybenzylidene)-2-(2-nitrophenoxy)acetohydrazide, also known as DBHAN, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as medicine, agriculture, and industry. DBHAN is a hydrazone derivative that is synthesized from the reaction of 3,5-dibromo-4-hydroxybenzaldehyde and 2-(2-nitrophenoxy) acetic acid hydrazide.
Scientific Research Applications
N'-(3,5-dibromo-4-hydroxybenzylidene)-2-(2-nitrophenoxy)acetohydrazide has potential applications in various fields such as medicine, agriculture, and industry. In the field of medicine, this compound has been reported to possess anti-inflammatory, antioxidant, and anticancer activities. This compound has also been shown to inhibit the growth of various bacteria and fungi and has potential applications as a broad-spectrum antimicrobial agent. In the field of agriculture, this compound has been reported to possess herbicidal and insecticidal activities and has potential applications as a biopesticide. In the field of industry, this compound has been reported to possess dyeing and corrosion inhibition properties and has potential applications in the textile and metal industries.
Mechanism of Action
The mechanism of action of N'-(3,5-dibromo-4-hydroxybenzylidene)-2-(2-nitrophenoxy)acetohydrazide is not fully understood. However, it is believed that this compound exerts its biological activities by interacting with various cellular targets such as enzymes, receptors, and DNA. This compound has been reported to inhibit the activity of various enzymes such as cyclooxygenase-2, lipoxygenase, and tyrosinase. This compound has also been shown to interact with various receptors such as estrogen receptors and adenosine receptors. This compound has been reported to induce apoptosis in cancer cells by activating the caspase cascade and inhibiting the PI3K/Akt signaling pathway.
Biochemical and Physiological Effects:
This compound has been reported to possess various biochemical and physiological effects. This compound has been shown to reduce the levels of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β. This compound has also been shown to increase the levels of antioxidant enzymes such as superoxide dismutase and catalase. This compound has been reported to inhibit the proliferation of cancer cells and induce apoptosis. This compound has also been shown to inhibit the growth of various bacteria and fungi.
Advantages and Limitations for Lab Experiments
The advantages of using N'-(3,5-dibromo-4-hydroxybenzylidene)-2-(2-nitrophenoxy)acetohydrazide in lab experiments include its broad-spectrum antimicrobial activity, anti-inflammatory and antioxidant activities, and potential applications in various fields such as medicine, agriculture, and industry. The limitations of using this compound in lab experiments include its limited solubility in water and its potential toxicity at high concentrations.
Future Directions
The future directions for N'-(3,5-dibromo-4-hydroxybenzylidene)-2-(2-nitrophenoxy)acetohydrazide research include the development of new synthetic methods for this compound derivatives with improved properties such as solubility and bioavailability. The potential applications of this compound in the treatment of various diseases such as cancer, inflammation, and microbial infections should be further investigated. The mechanism of action of this compound should be further elucidated to identify its cellular targets and pathways. The toxicity and safety profile of this compound should be further investigated to determine its potential applications in medicine and agriculture.
properties
IUPAC Name |
N-[(E)-(3,5-dibromo-4-hydroxyphenyl)methylideneamino]-2-(2-nitrophenoxy)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11Br2N3O5/c16-10-5-9(6-11(17)15(10)22)7-18-19-14(21)8-25-13-4-2-1-3-12(13)20(23)24/h1-7,22H,8H2,(H,19,21)/b18-7+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLOSKKHPCSTUOA-CNHKJKLMSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)[N+](=O)[O-])OCC(=O)NN=CC2=CC(=C(C(=C2)Br)O)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)[N+](=O)[O-])OCC(=O)N/N=C/C2=CC(=C(C(=C2)Br)O)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11Br2N3O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
473.07 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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